Cas no 2228708-59-4 (3-amino-2-(3-ethylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(3-ethylphenyl)propan-1-ol
• CAS No: 2228708-59-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6494057
• PubChem ID: 165691300
• Update Time: 2025-05-20

3-amino-2-(3-ethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-ethylphenyl)propan-1-ol
• 2228708-59-4
• EN300-1755906

• Inchi： 1S/C11H17NO/c1-2-9-4-3-5-10(6-9)11(7-12)8-13/h3-6,11,13H,2,7-8,12H2,1H3
• InChI Key： LVRGKQWWOPTUAK-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-ethylphenyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(3-ethylphenyl)propan-1-ol (CAS No. 2228708-59-4): Properties, Applications, and Market Insights

3-amino-2-(3-ethylphenyl)propan-1-ol (CAS No. 2228708-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by an amino group and a hydroxyl group attached to a propanol backbone with a 3-ethylphenyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug development, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 3-amino-2-(3-ethylphenyl)propan-1-ol features a chiral center, making it a valuable candidate for stereoselective synthesis. Its physicochemical properties, such as solubility in polar solvents and moderate lipophilicity, enhance its applicability in formulation development. Recent studies highlight its role in modulating neurotransmitter activity, which aligns with the growing demand for neuroprotective agents and cognitive enhancers—a trending topic in modern pharmacology.

In the pharmaceutical industry, 3-amino-2-(3-ethylphenyl)propan-1-ol is often utilized as a precursor for dopamine receptor ligands and adrenergic compounds. Its versatility extends to agrochemical applications, where it contributes to the design of plant growth regulators. The compound’s stability under controlled conditions and compatibility with green chemistry principles further elevate its industrial relevance, addressing the global push for sustainable chemical processes.

Market trends indicate a rising demand for 3-amino-2-(3-ethylphenyl)propan-1-ol, driven by advancements in precision medicine and personalized therapeutics. Analysts project growth in its adoption for high-throughput screening and combinatorial chemistry, particularly in academic and industrial R&D settings. Regulatory frameworks emphasize its safe handling, with no reported restrictions under major chemical inventories, ensuring broad accessibility for research purposes.

From a synthetic perspective, 3-amino-2-(3-ethylphenyl)propan-1-ol can be prepared via reductive amination or nucleophilic substitution routes, with yields optimized through catalytic hydrogenation techniques. Its purity and scalability make it a preferred choice for contract manufacturing organizations (CMOs) specializing in fine chemicals. Quality control protocols, including HPLC and NMR spectroscopy, ensure batch-to-batch consistency, meeting stringent industry standards.

The compound’s potential extends to material science, where its derivatives are investigated for polymeric coatings and nanomaterial functionalization. Innovations in drug-delivery systems also leverage its amphiphilic nature, aligning with the surge in nanomedicine research. Such interdisciplinary applications underscore its significance in addressing contemporary scientific challenges.

In summary, 3-amino-2-(3-ethylphenyl)propan-1-ol (CAS No. 2228708-59-4) represents a multifaceted compound with expanding utility across pharmaceuticals, agrochemicals, and advanced materials. Its alignment with cutting-edge research trends and industrial needs positions it as a critical asset in the evolving landscape of chemical innovation. Future explorations may unlock novel applications, further solidifying its role in science and technology.